4-(6-Oxo-3-phenylpyridazin-1-yl)-N-prop-2-enylpiperidine-1-carboxamide

• IUPAC Name: 4-(6-oxo-3-phenylpyridazin-1-yl)-N-prop-2-enylpiperidine-1-carboxamide
• InChI: InChI=1S/C19H22N4O2/c1-2-12-20-19(25)22-13-10-16(11-14-22)23-18(24)9-8-17(21-23)15-6-4-3-5-7-15/h2-9,16H,1,10-14H2,(H,20,25)
• InChI Key: NTSBBERZTXSWGZ-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=O)N1CCC(CC1)N2C(=O)C=CC(=N2)C3=CC=CC=C3
• Molecular Formula: C19H22N4O2
• Molecular Weight: 338.4 g/mol

Description

4-(6-Oxo-3-phenylpyridazin-1-yl)-N-prop-2-enylpiperidine-1-carboxamide, also known as PPCC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. The synthesis method for PPCC involves a series of chemical reactions that result in the formation of the final product. In

Scientific Research Applications

Synthesis and Structural Analysis

• A study by Jayarajan et al. (2019) detailed the water-mediated synthesis of compounds through a three-component reaction, including N1,N3-di(pyridin-2-yl)-malonamide, aldehyde, and malononitrile. The synthesized compounds were characterized using FT-IR, NMR, X-ray diffraction, and further investigated through computational chemistry methods. The study also explored their nonlinear optical (NLO) properties and potential anticancer activity through molecular docking analyses, suggesting interactions that may inhibit tubulin polymerization (Jayarajan et al., 2019).

Potential Therapeutic Applications

• Liu et al. (2020) synthesized novel 4-phenoxypyridine derivatives containing various moieties and evaluated their in vitro inhibitory activities against c-Met kinase, as well as cytotoxic activities against cancer cell lines. The study identified compounds with moderate to good antitumor activities, highlighting the importance of structural elements in enhancing antitumor activities (Liu et al., 2020).

• Schroeder et al. (2009) identified substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides as potent and selective Met kinase inhibitors. This research indicated the potential of such compounds in cancer treatment, with one analogue demonstrating complete tumor stasis in a Met-dependent gastric carcinoma model following oral administration (Schroeder et al., 2009).

Chemical Properties and Applications

• Research by Armstrong et al. (2000) focused on the electrophilic amination of carbanions using 3-aryl-N-carboxamido oxaziridines, demonstrating a methodology that might be applicable for introducing nitrogen-containing groups into molecules, potentially useful in synthesizing compounds with similar structures for varied applications (Armstrong et al., 2000).